(3S,3aR,6R,6aR)-3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan

• Molecular Formula: C23H28O7
• Molecular Weight: 416.5 g/mol
• IUPAC Name: (3S,3aR,6R,6aR)-3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan
• InChI: InChI=1S/C23H28O7/c1-24-17-7-6-13(8-18(17)25-2)21-15-11-30-22(16(15)12-29-21)14-9-19(26-3)23(28-5)20(10-14)27-4/h6-10,15-16,21-22H,11-12H2,1-5H3/t15-,16-,21+,22-/m0/s1
• InChI Key: MFIHSKBTNZNJIK-FRMGNDQPSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)[C@@H]2[C@H]3CO[C@H]([C@H]3CO2)C4=CC(=C(C(=C4)OC)OC)OC)OC
• SMILES: COC1=C(C=C(C=C1)C2C3COC(C3CO2)C4=CC(=C(C(=C4)OC)OC)OC)OC
• synonyms: epimagnolin; epimagnolin A; magnolin

Description

(3S,3aR,6R,6aR)-3-(3,4-dimethoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan is a natural product found in Hernandia ovigera, Hernandia nymphaeifolia, and Magnolia biondii with data available.

Scientific Research Applications

Synthesis and HIV Protease Inhibition

• Asymmetric Synthesis: An efficient synthesis of a related compound, (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol, crucial for HIV protease inhibitors like darunavir, was developed using a one-pot procedure involving [2+2]-photocycloaddition, hydrogenation, and lipase-catalyzed kinetic resolution. This synthesis, starting from furan and Cbz-protected glycol aldehyde, demonstrates the utility of hexahydrofurofuran derivatives in medicinal chemistry (Sevenich et al., 2017).

Chemical Synthesis and Characterization

• Generation of Aryl Thieno[2,3-c]furans

  A study presented a new method for generating aryl thieno[2,3-c]furans and 3-aryl furo[3,4-b]pyridine, important for various chemical synthesis applications. These compounds were produced under acidic conditions from specific aldehydes, demonstrating the versatility of furan derivatives in synthetic chemistry (Kuroda et al., 1991).

• Concise Synthesis of Disubstituted Furan Dicarboxylic Acids

  A concise synthesis method for 3,4-disubstitutedfuran-2,5-dicarboxylic acids was described. This process involved the refluxing of specific carbonyl compounds with dimethyl diglycolate, yielding various furan dicarboxylic acids. This synthesis underscores the adaptability of furan compounds in generating useful chemical intermediates (Li Wei-jie, 2006).

Biological Activity and Pharmacological Potential

• Platelet Activating Factor Antagonism: Tetrahydrofuran lignans, similar to the compound , were investigated for their ability to inhibit platelet activating factor (PAF) receptor binding. The study found that the inhibition by these isomers is stereodependent and varies with the molecular shape, highlighting the potential biological activity of similar furan compounds (Biftu et al., 1986).